Cas no 93981-85-2 (Cyclooctenol, acetate(9CI))

• Product Name: Cyclooctenol, acetate(9CI)
• CAS No: 93981-85-2
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 810115
• PubChem ID: 6174495
• Update Time: 2025-04-19

Cyclooctenol, acetate(9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclooctenol, acetate(9CI)
• cycloocten-1-yl acetate
• ACETIC ACID CYCLOOCT-1-ENYL ESTER
• EINECS 301-173-8
• SCHEMBL1695488
• 93981-85-2
• AKOS024323205
• CYCLOOCT-1-EN-1-YL ACETATE
• starbld0002649
• Cyclooctenyl acetate

• Inchi： 1S/C10H16O2/c1-9(11)12-10-7-5-3-2-4-6-8-10/h7H,2-6,8H2,1H3/b10-7+
• InChI Key： GCKRQQJBNDAYRT-JXMROGBWSA-N
• SMILES： O(C(C)=O)C1=CCCCCCC1 |t:4|

Computed Properties

• Exact Mass: 168.11503
• Monoisotopic Mass: 168.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.8

Experimental Properties

• Density: 0.97
• Boiling Point: 256.6°Cat760mmHg
• Flash Point: 100.7°C
• Refractive Index: 1.468